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Compound of Interest

Compound Name: 1-Cyclohexylpiperidine

Cat. No.: B1196802

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of N-cyclohexylpiperidine. The information herein is intended to support research
and development activities by offering detailed data, experimental protocols, and visual
representations of key concepts and workflows.

Core Physicochemical Properties

N-cyclohexylpiperidine, a member of the piperidine chemical class, possesses a unique set of
properties that make it a significant intermediate in the synthesis of various organic
compounds, including active pharmaceutical ingredients (APIs).[1][2][3] Its molecular structure
consists of a piperidine ring bonded to a cyclohexyl group at the nitrogen atom.

A summary of its key physicochemical properties is presented in the table below for easy
reference and comparison.
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Property Value Source(s)
Molecular Formula CiiH2N [L1I41516117181OI[ 0]
Molecular Weight 167.29 g/mol (1114151161 71[8]
Melting Point 73-74°C [4][5][6][1 1]

o 231-234 °C (at 760 Torr) 110-
Boiling Point [4][5](8]
111 °C (at 12 Torr)

0.914 g/cm? 0.9135 g/cm3 (at

Densit 4][5][8
y 155 °C) [41[5][8]

Water Solubility Immiscible [11]

pKa (Predicted) 10.07 £ 0.20 [11]

logP (Octanol/Water Partition
o 3.10 [12]
Coefficient)

Experimental Protocols

Detailed methodologies for determining key physicochemical parameters are crucial for
reproducible research. The following sections outline standard experimental protocols that can
be applied to N-cyclohexylpiperidine.

The pKa, or acid dissociation constant, is a critical parameter for understanding the ionization
state of a molecule at different pH levels. Potentiometric titration is a widely used and reliable
method for its determination.[13]

Principle: A solution of the compound is titrated with a strong acid or base, and the pH is
measured as a function of the volume of titrant added. The pKa corresponds to the pH at the
half-equivalence point, where the concentrations of the protonated and deprotonated species
are equal.

Detailed Methodology:

e Preparation of Solutions:
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o Prepare a standard solution of N-cyclohexylpiperidine (e.g., 1 mM) in a suitable solvent
system (e.g., water or a water-cosolvent mixture).

o Prepare standardized titrant solutions of a strong acid (e.g., 0.1 M HCI) and a strong base
(e.g., 0.1 M NaOH).[14]

o Prepare a solution to maintain constant ionic strength, such as 0.15 M KCI.[14]

e |nstrumentation and Calibration:

o Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10) to ensure
accurate measurements.[14]

¢ Titration Procedure:

o Place a known volume of the N-cyclohexylpiperidine solution into a reaction vessel
equipped with a magnetic stirrer.

o Immerse the calibrated pH electrode into the solution.

o To ensure an inert atmosphere, purge the solution with nitrogen gas before and during the
titration.[14]

o For a basic compound like N-cyclohexylpiperidine, first, acidify the solution with 0.1 M HCI
to a pH of approximately 1.8-2.0.

o Begin the titration by adding small, precise increments of the 0.1 M NaOH solution.

o Record the pH reading after each addition, allowing the reading to stabilize (e.g., drift of
less than 0.01 pH units per minute).[14]

o Data Analysis:

o Plot the measured pH values against the volume of NaOH added to generate a titration

curve.

o The inflection point of the sigmoid curve corresponds to the equivalence point. The pKa is
determined from the pH at the half-equivalence point.[13]
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Experimental Workflow: pKa Determination

Preparation
Prepare 1 mM Prepare 0.1 M HCI Prepare 0.15 M KCI
N-cyclohexylpiperidine Solution and 0.1 M NaOH (lonic Strength)
Procedure

Calibrate pH Meter
(pH 4, 7, 10)

:

Acidify Sample with HCI
(to pH ~2)

:

Titrate with 0.1 M NaOH

:

Record pH vs. Volume

Analysis

Plot Titration Curve
(pH vs. Volume)

l

Determine pKa at
Half-Equivalence Point
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Experimental Workflow: logP Determination

Preparation
Mutually Saturate Prepare Stock Solution
Octanol and Water/Buffer of N-cyclohexylpiperidine
Pro¢edure

Add Sample to
Octanol-Water Mixture

:

Shake/Rotate to
Achieve Equilibrium

:

Centrifuge to
Separate Phases

Analysis & |Calculation

Quantify Concentration in
Each Phase (e.g., HPLC)

i

Calculate logP = log([Octanol]/[Water])
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Logical Workflow: Synthesis of N-cyclohexylpiperidine

Start: Piperidine
& Cyclohexanone

Mix Reactants
in Solvent

'

Add Reducing Agent
(e.g., NaBH4)

'

Monitor Reaction
(e.g., TLC)

Workup & Purification

Quench & Extract
with Organic Solvent

'

Purify by Chromatography
or Distillation

Final Product:
N-cyclohexylpiperidine
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Relationship to NMDA Receptor Antagonists

N-cyclohexylpiperidine

Is a Precursor/Structural Moiety for

:

Phencyclidine (PCP)
and Analogs

l

Act as Antagonists at

NMDA Receptors

Therapeutic Target for

Neurological Disorders

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1196802?utm_src=pdf-body-img
https://www.benchchem.com/product/b1196802?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. 1-Cyclohexylpiperidine | C11H21N | CID 18724 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Page loading... [wap.guidechem.com]

. nbinno.com [nbinno.com]

. CAS Common Chemistry [commonchemistry.cas.org]

. 1-CYCLOHEXYLPIPERIDINE CAS#: 3319-01-5 [amp.chemicalbook.com]

. 1-CYCLOHEXYLPIPERIDINE | 3319-01-5 [amp.chemicalbook.com]

. Piperidine, 1-cyclohexyl- [webbook.nist.gov]

. chemsynthesis.com [chemsynthesis.com]

°
(] [e0] ~ (o)) )] EaN w N -

. Piperidine, 1-cyclohexyl- [webbook.nist.gov]

e 10. Piperidine, 1-cyclohexyl- [webbook.nist.gov]

e 11. 1-CYCLOHEXYLPIPERIDINE CAS#: 3319-01-5 [m.chemicalbook.com]
e 12. Piperidine, 1-cyclohexyl- | SIELC Technologies [sielc.com]

e 13. Development of Methods for the Determination of pKa Values - PMC
[pmc.ncbi.nlm.nih.gov]

e 14. creative-bioarray.com [creative-bioarray.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide on the Physicochemical
Properties of N-Cyclohexylpiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196802#physicochemical-properties-of-n-
cyclohexylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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